Cas no 1806198-74-2 (3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806198-74-2
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4835595
• Update Time: 2025-11-05

3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H7F3INO4/c1-17-7-4(3-6(15)16)2-5(13)8(14-7)18-9(10,11)12/h2H,3H2,1H3,(H,15,16)
• InChI Key： VKESLBCTAZAMTC-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=C1)CC(=O)O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806198-74-2)

3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with iodo, methoxy, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1806198-74-2 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, a trend highlighted in recent AI-driven drug design studies. This compound's trifluoromethoxy group is particularly noteworthy, as fluorinated motifs are frequently searched in medicinal chemistry forums for their role in optimizing drug candidates. Its iodo substituent also offers versatility in cross-coupling reactions, a topic dominating organic synthesis discussions on platforms like ScienceDirect and PubMed.

From an SEO perspective, queries such as "synthesis of iodopyridine acetic acid derivatives" or "applications of trifluoromethoxy pyridines" reflect user intent aligned with this compound's utility. Analytical techniques like HPLC and NMR are critical for characterizing 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid, as emphasized in peer-reviewed journals. Researchers often search for "pyridine acetic acid solubility data" or "stability of halogenated pyridines," underscoring the need for detailed physicochemical profiles.

In agrochemical contexts, this compound's methoxy-pyridine scaffold resonates with trends in sustainable pesticide development. Google Scholar data shows rising searches for "halogenated pyridine herbicides," linking to its potential as a building block. The compound’s logP and pKa values (frequently requested in QSAR modeling forums) further enhance its relevance in computational chemistry applications.

Regulatory compliance is another hotspot. While CAS 1806198-74-2 is not classified as hazardous, proper lab handling protocols for iodinated compounds remain a top search query. Suppliers often highlight GC-MS purity certificates to address buyer concerns about quality—a practice aligned with Good Laboratory Practice (GLP) standards.

Innovations in catalytic iodination methods have renewed interest in this compound, as evidenced by patent filings. Its role in PET tracer synthesis (a trending topic in radiopharmaceuticals) also attracts attention, with PubMed citations noting iodine-131 labeled analogs for imaging studies.

To summarize, 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-5-acetic acid bridges multiple disciplines—from preclinical drug development to material science. Its CAS No. 1806198-74-2 serves as a keystone for researchers navigating structure-activity relationship (SAR) studies, while its physicochemical properties cater to high-throughput screening demands. This synergy of synthetic utility and therapeutic potential solidifies its position in modern chemical research.